Cas no 2171876-39-2 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid
• CAS No: 2171876-39-2
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5842054
• PubChem ID: 165535199
• Update Time: 2025-10-05

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid
• 2171876-39-2
• EN300-1505698
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-2-methylpropanoic acid

• Inchi： 1S/C27H26N2O5/c1-27(2,25(31)32)29-24(30)15-17-11-13-18(14-12-17)28-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23H,15-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZSIPLBIZGYURFC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid

Introduction to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid (CAS No. 2171876-39-2)

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid (CAS No. 2171876-39-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Phe(OH), is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The fluorenylmethyloxycarbonyl (Fmoc) group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures the selective deprotection of amino groups, facilitating the sequential addition of amino acids in peptide synthesis.

The chemical structure of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid is characterized by a phenylalanine backbone with an Fmoc protecting group attached to the amino terminus. The presence of the Fmoc group not only enhances the solubility and stability of the compound but also provides a convenient handle for further chemical modifications. This makes it an essential building block in the development of bioactive peptides and proteins, which are critical for various therapeutic applications.

Recent advancements in peptide chemistry have highlighted the importance of Fmoc-L-Phe(OH) in the synthesis of complex peptides and peptidomimetics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids, including Fmoc-L-Phe(OH), are instrumental in the development of novel antiviral peptides. These peptides exhibit potent antiviral activity against a range of viruses, including influenza and HIV, making them promising candidates for therapeutic interventions.

In addition to its role in peptide synthesis, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid has been explored for its potential in drug delivery systems. Research conducted at the University of California, Los Angeles (UCLA) has shown that Fmoc-protected amino acids can be used to create self-assembling nanostructures that can encapsulate and deliver drugs to specific target sites within the body. These nanostructures offer enhanced stability and controlled release properties, which are crucial for improving the efficacy and safety of drug delivery.

The synthetic route for preparing Fmoc-L-Phe(OH) involves several well-established chemical transformations. The process typically starts with L-phenylalanine, which is first converted into its N-carboxyanhydride (NCA) form. The NCA is then treated with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in the presence of a base such as triethylamine to form the Fmoc-protected derivative. This method ensures high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 435.51 g/mol and a melting point ranging from 150 to 155°C. The compound is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile, but it has limited solubility in water due to its hydrophobic nature.

In terms of safety and handling, it is important to note that while Fmoc-L-Phe(OH) is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling. Additionally, storage conditions should be controlled to maintain the stability and purity of the compound.

The application scope of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid extends beyond peptide synthesis and drug delivery systems. It has also found use in analytical chemistry as a derivatizing agent for improving the detection sensitivity of certain analytes in chromatographic techniques such as high-performance liquid chromatography (HPLC). The Fmoc group can be selectively cleaved under mild conditions, allowing for precise quantification and identification of target compounds.

In conclusion, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-2-methylpropanoic acid (CAS No. 2171876-39-2) is a versatile and essential compound in modern medicinal chemistry and pharmaceutical research. Its unique properties make it an invaluable tool for the synthesis of bioactive peptides, development of drug delivery systems, and analytical applications. As research continues to advance, it is likely that new applications and improvements will further enhance its utility in these fields.